Cas no 2229170-89-0 (3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid)

• Product Name: 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid
• CAS No: 2229170-89-0
• MF: C₁₁H₁₁FO₅
• MW: 242.200447320938
• CID: 6139127
• PubChem ID: 165659843
• Update Time: 2025-06-12

3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid
• 2229170-89-0
• EN300-1801039

• Inchi： 1S/C11H11FO5/c12-8-3-1-2-7(11(8)17)6(4-9(13)14)5-10(15)16/h1-3,6,17H,4-5H2,(H,13,14)(H,15,16)
• InChI Key： MZXQOLUAHIAIOJ-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1O)C(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 242.05905161g/mol
• Monoisotopic Mass: 242.05905161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8Ų

Additional information on 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid

3-(3-Fluoro-2-hydroxyphenyl)pentanedioic Acid: A Comprehensive Overview

3-(3-Fluoro-2-hydroxyphenyl)pentanedioic acid (CAS No. 2229170-89-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, holds potential applications in the development of new therapeutic agents. This article provides a detailed overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid.

Molecular Structure and Properties

3-(3-Fluoro-2-hydroxyphenyl)pentanedioic acid is a dicarboxylic acid with a molecular formula of C₁₁H₁₂FO₄. The presence of a fluoro group and a hydroxyl group on the phenyl ring imparts unique chemical and physical properties to this compound. The fluoro substitution enhances the lipophilicity and metabolic stability, while the hydroxyl group contributes to hydrogen bonding and solubility. These features make 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid an attractive candidate for drug design and development.

Synthesis Methods

The synthesis of 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid has been explored through various synthetic routes. One common approach involves the reaction of 3-fluoro-2-hydroxybenzaldehyde with malonic acid in the presence of a base, followed by esterification and hydrolysis steps. Another method involves the condensation of 3-fluoro-2-hydroxybenzoyl chloride with malonic acid, which is then subjected to further transformations to yield the final product. These synthetic strategies provide flexibility in optimizing yield and purity, making them suitable for large-scale production.

Biological Activities

3-(3-Fluoro-2-hydroxyphenyl)pentanedioic acid has demonstrated several biological activities that highlight its potential as a therapeutic agent. Recent studies have shown that this compound exhibits anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, it has been reported to possess antioxidant activity, which may contribute to its protective effects against oxidative stress-related diseases.

In vitro assays have also revealed that 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid can modulate key signaling pathways involved in cell proliferation and apoptosis. For instance, it has been found to inhibit the activation of NF-κB, a transcription factor that plays a crucial role in inflammation and cancer. These findings suggest that 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid could be developed as a multi-targeted therapeutic agent for treating inflammatory diseases and cancer.

Clinical Potential and Research Advancements

The clinical potential of 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid is an area of active research. Preclinical studies have shown promising results in animal models of inflammatory diseases such as rheumatoid arthritis and colitis. In these models, treatment with 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid led to significant reductions in disease severity and improved clinical outcomes.

Furthermore, recent advancements in drug delivery systems have enhanced the bioavailability and efficacy of 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid. Nanoparticle-based formulations have been developed to improve solubility and target delivery to specific tissues, thereby reducing systemic side effects. These innovations pave the way for future clinical trials to evaluate the safety and efficacy of this compound in human patients.

Safety Considerations and Future Directions

The safety profile of 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid is an important consideration for its development as a therapeutic agent. Preclinical toxicology studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further investigations are needed to fully assess its long-term safety and potential interactions with other drugs.

In conclusion, 3-(3-fluoro-2-hydroxyphenyl)pentanedioic acid (CAS No. 2229170-89-0) is a promising compound with diverse biological activities and potential applications in medicine. Ongoing research efforts aim to elucidate its mechanisms of action, optimize its pharmacological properties, and advance its development into clinical trials. As our understanding of this compound continues to grow, it holds great promise for addressing unmet medical needs in various disease areas.